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Compound of Interest

Compound Name:
3-(Chloromethyl)-5-methylpyridine

hydrochloride

Cat. No.: B140643 Get Quote

Essential Safety and Handling Guide for 3-
(Chloromethyl)-5-methylpyridine hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 3-(Chloromethyl)-5-methylpyridine hydrochloride (CAS No. 1007089-84-0).

Adherence to these guidelines is essential for ensuring a safe laboratory environment and

minimizing exposure risks.

Hazard Summary
3-(Chloromethyl)-5-methylpyridine hydrochloride is a chemical compound that poses

several health risks. It is harmful if swallowed, inhaled, or in contact with skin.[1][2][3][4] The

substance is known to cause serious eye irritation, skin irritation, and may lead to respiratory

irritation.[1][2][3][4]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling this compound.
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Body Part
Personal Protective
Equipment

Specifications and Usage

Eyes/Face
Safety Goggles with side

shields or Face Shield

Must be worn at all times to

protect against splashes and

airborne particles.[1][5][6]

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended for handling

pyridine derivatives.[5][6] It is

crucial to inspect gloves for

any signs of degradation or

punctures before each use.

Contaminated gloves must be

replaced immediately.[1]

Body Laboratory Coat

A fully buttoned lab coat is

required to protect skin from

potential contact.[1][5][6]

Respiratory
Chemical Fume Hood or

Respirator

All handling of 3-

(Chloromethyl)-5-

methylpyridine hydrochloride

should be conducted within a

certified chemical fume hood to

minimize the risk of inhalation.

[1][5][6] If a fume hood is not

available, a suitable respirator

must be used.[1][5]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of this compound. The following workflow

outlines the procedural steps from preparation to disposal.
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Workflow for Safe Handling of 3-(Chloromethyl)-5-methylpyridine hydrochloride

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather All Necessary Materials

Weigh Compound in Fume Hood

Carefully Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Containers

Remove PPE and Wash Hands

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 3-(Chloromethyl)-5-methylpyridine
hydrochloride.

Experimental Protocols
Standard Handling Protocol:

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[6] Don all required personal protective equipment as specified in the

table above.[1][5][6] Verify the proper functioning of the chemical fume hood.[5]

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

prevent inhalation of dust or fumes.[1][5] Use appropriate tools to handle the solid material.

General Handling: Avoid all personal contact with the substance, including inhalation.[1] Do

not eat, drink, or smoke in the laboratory area where this chemical is handled.[1][4][7] Keep

the container tightly sealed when not in use.[1][7]

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

[1][7][8] Contaminated work clothing should be laundered separately before reuse.[1]

Emergency Procedures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, ensuring to lift the upper and lower eyelids occasionally. Seek immediate medical

attention.[1][5]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water.[5] If irritation develops or persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]

Disposal Plan
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Proper disposal of 3-(Chloromethyl)-5-methylpyridine hydrochloride and any contaminated

materials is imperative to prevent environmental contamination and adhere to regulatory

standards.

Waste Collection and Storage:

All waste containing this compound, including contaminated gloves, wipes, and glassware,

must be treated as hazardous waste.

Collect all waste materials in a designated, clearly labeled, and sealed container.[1][5]

Store the hazardous waste container in a cool, dry, and well-ventilated area, segregated from

incompatible materials.[1][9]

Disposal Method:

Dispose of the hazardous waste through a licensed waste disposal company.[8][10]

Consult with your institution's Environmental Health and Safety (EHS) department and follow

all local, state, and federal regulations for the disposal of halogenated organic compounds.

[1][10] Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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